1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidin-4-amine hydrochloride

• IUPAC Name: 1-([1,3]oxazolo[4,5-b]pyridin-2-yl)piperidin-4-amine;hydrochloride
• InChI: InChI=1S/C11H14N4O.ClH/c12-8-3-6-15(7-4-8)11-14-10-9(16-11)2-1-5-13-10;/h1-2,5,8H,3-4,6-7,12H2;1H
• InChI Key: AQQKYQDAHFSPOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=NC3=C(O2)C=CC=N3.Cl
• Molecular Formula: C11H15ClN4O
• Molecular Weight: 254.71 g/mol
• CAS No.: 1609399-92-9

Description

“1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidin-4-amine hydrochloride” is a biochemical used for proteomics research. It’s related to “[1,3]Oxazolo[4,5-b]pyridin-2(3H)-one” which has a molecular formula of C6H4N2O2.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It contains an oxazolo[4,5-b]pyridin-2-yl group attached to a piperidin-4-amine group. The molecular formula is C11H14N4O.

Scientific Research Applications

Potential Source for CNS Acting Drugs

The heterocyclic compounds, including oxazolo and piperidine derivatives, have been identified as potential sources for synthesizing novel CNS acting drugs. The functional chemical groups present in these compounds may serve as lead molecules for the development of treatments targeting CNS disorders. The search for such molecules is driven by the increasing prevalence of CNS disorders and the adverse effects associated with many existing CNS drugs, such as addiction and physical dependence. The exploration of compounds like "1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidin-4-amine hydrochloride" could lead to the discovery of new drugs with improved safety and efficacy profiles for treating CNS conditions (Saganuwan, 2017).

Role in Synthetic Chemistry

The compound's structure suggests its utility in synthetic chemistry, especially in the creation of heterocyclic compounds. Heterocycles are crucial in medicinal chemistry due to their presence in a vast number of drugs and biologically active molecules. Studies on compounds with oxazolone moieties, for example, have shown significant pharmacological activities across various domains, including antimicrobial, anti-inflammatory, and anticancer activities. This suggests that derivatives of "this compound" could also exhibit a wide range of biological activities, making them valuable scaffolds for drug development (Kushwaha & Kushwaha, 2021).

Contribution to Drug Development

The synthesis and transformation studies of related heterocyclic compounds underline the importance of such structures in developing drugs with various therapeutic potentials. The chemical and biological properties of these compounds, including those with phosphorylated derivatives, suggest their role in creating drugs with insecticidal, anti-blastic, sugar-lowering, and neuroprotective effects. This underscores the potential of "this compound" and its derivatives in contributing to the development of new medications across a broad spectrum of diseases (Abdurakhmanova et al., 2018).

Mechanism of Action

The mechanism of action of “1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidin-4-amine hydrochloride” is not clearly defined. As a biochemical used in proteomics research, it may interact with various proteins or other biological molecules.

Safety and Hazards

Safety data for “1-[1,3]Oxazolo[4,5-b]pyridin-2-ylpiperidin-4-amine hydrochloride” indicates that it’s classified as Acute Tox. 3 Oral, meaning it’s toxic if swallowed. Proper safety precautions should be taken when handling this compound.